Cas no 1211565-08-0 (N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N′-[4-(trifluoroMethyl)phenyl]squaraMide)

• Product Name: N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N′-[4-(trifluoroMethyl)phenyl]squaraMide
• CAS No: 1211565-08-0
• MF: C₂₂H₂₆N₃O₂F₃
• MW: 421.456
• MDL: MFCD18827464
• CID: 2602899
• PubChem ID: 329764393
• Update Time: 2025-06-10

N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N′-[4-(trifluoroMethyl)phenyl]squaraMide Chemical and Physical Properties

Names and Identifiers

• N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N′-[4-(trifluoroMethyl)phenyl]squaraMide
• 3-[[(1R,2R)-2-piperidin-1-ylcyclohexyl]amino]-4-[4-(trifluoromethyl)anilino]cyclobutane-1,2-dione
• 3-{[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]amino}-4-{[4-(trifluoromethyl)phenyl]amino}-3-cyclobutene-1,2-dione
• Rawal Squaramide Organocatalyst
• 3-(((1R,2R)-2-(Piperidin-1-yl)cyclohexyl)amino)-4-((4-(trifluoromethyl)phenyl)amino)cyclobut-3-ene-1,2-dione
• 3-[[(1R,2R)-2-piperidin-1-ylcyclohexyl]amino]-4-[4-(trifluoromethyl)anilino]cyclobut-3-ene-1,2-dione
• CHEMBL3798659
• 3-[[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]amino]-4-[[4-(trifluoromethyl)phenyl]amino]-3-cyclobutene-1,2-dione, 98%, (99% ee)
• MFCD18827464
• SCHEMBL23933951
• 3-[[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]amino]-4-[[4-(trifluoromethyl)phenyl]amino]-3-cyclobutene-1,2-dione
• N-[(1R,2R)-2-(1-PIPERIDINYL)CYCLOHEXYL]-N'-[4-(TRIFLUOROMETHYL)PHENYL]SQUARAMIDE
• 1211565-08-0
• D75373
• CS-0092942
• N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N'-[4-(trifluoromethyl)phenyl]squaramide, 95%
• 4-[[(1R,2R)-2-Piperidinocyclohexyl]amino]-3-[4-(trifluoromethyl)anilino]-3-cyclobutene-1,2-dione

• MDL： MFCD18827464
• Inchi： InChI=1S/C22H26F3N3O2/c23-22(24,25)14-8-10-15(11-9-14)26-18-19(21(30)20(18)29)27-16-6-2-3-7-17(16)28-12-4-1-5-13-28/h8-11,16-17,26-27H,1-7,12-13H2/t16-,17-/m1/s1
• InChI Key： JRSCPJJNZMRAQS-IAGOWNOFSA-N
• SMILES： C1CCN(CC1)C2CCCCC2NC3=C(C(=O)C3=O)NC4=CC=C(C=C4)C(F)(F)F

Computed Properties

• Exact Mass: 421.19771157g/mol
• Monoisotopic Mass: 421.19771157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Optical Activity: [α]/D -42.0±2.0°, c = 1 in DMSO

N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N′-[4-(trifluoroMethyl)phenyl]squaraMide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N′-[4-(trifluoroMethyl)phenyl]squaraMide

Professional Introduction to N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N′-[4-(trifluoroMethyl)phenyl]squaraMide (CAS No. 1211565-08-0)

N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N′-[4-(trifluoroMethyl)phenyl]squaraMide, identified by its CAS number 1211565-08-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of squaramides, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its chiral center and the presence of a trifluoromethyl group, contribute to its distinct chemical properties and biological interactions.

The structural framework of N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N′-[4-(trifluoroMethyl)phenyl]squaraMide consists of a squaramide core linked to a cyclohexyl moiety substituted with a piperidine ring. The chiral configuration at the carbon atoms C1 and C2 of the cyclohexyl group (1R,2R) is crucial for its pharmacological activity. This stereochemistry influences the compound's binding affinity and interaction with biological targets, making it a subject of intense research in drug discovery.

The introduction of the trifluoromethyl group at the para position of the phenyl ring in N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N′-[4-(trifluoroMethyl)phenyl]squaraMide enhances its metabolic stability and lipophilicity. These properties are critical for optimizing pharmacokinetic profiles, ensuring that the compound remains active in vivo for extended periods. The trifluoromethyl group also contributes to the molecule's ability to interact with biological receptors more effectively, potentially leading to higher efficacy in therapeutic applications.

In recent years, there has been growing interest in squaramides as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that squaramides exhibit inhibitory effects on various enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N′-[4-(trifluoroMethyl)phenyl]squaraMide has been investigated for its potential role in modulating these pathways. Preliminary research suggests that this compound may interfere with key signaling cascades by binding to specific targets, thereby exerting therapeutic effects.

The piperidine ring in N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N′-[4-(trifluoroMethyl)phenyl]squaraMide is another critical structural element. Piperidine derivatives are widely recognized for their role in drug development due to their ability to enhance oral bioavailability and improve pharmacological properties. The presence of this moiety in the compound may contribute to its solubility and permeability across biological membranes, facilitating its absorption and distribution within the body.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N′-[4-(trifluoroMethyl)phenyl]squaraMide and biological targets. These studies have highlighted the importance of hydrogen bonding networks and hydrophobic interactions in determining the compound's binding affinity. By understanding these interactions at a molecular level, scientists can design analogs with improved pharmacological profiles tailored for specific therapeutic applications.

The synthesis of N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N′-[4-(trifluoroMethyl)phenyl]squaraMide involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The synthesis typically begins with the preparation of key intermediates such as (1R,2R)-2-(1-piperidinyl)cyclohexanol followed by functionalization with 4-trifluoromethylbenzaldehyde to form the squaramide linkage. Advanced synthetic techniques, including asymmetric catalysis and chiral resolution methods, are employed to ensure high enantiomeric purity.

The pharmacological evaluation of N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N′-[4-(trifluoroMethyl)phenyl]squaraMide has revealed promising results in preclinical studies. The compound has shown inhibitory activity against enzymes such as cyclooxygenase-2 (COX-2), which is implicated in pain and inflammation. Additionally, it has demonstrated potential as an antagonist for certain G protein-coupled receptors (GPCRs), which play roles in various physiological processes including neurotransmission and hormone regulation.

One of the most intriguing aspects of N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N′-[4-(trifluoroMethyl)phenyl]squaraMide is its ability to modulate intracellular signaling pathways associated with cancer cell proliferation and survival. Studies have indicated that this compound may interfere with kinases and other signaling molecules involved in tumor growth and metastasis. By targeting these pathways, N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N′-[4-(trifluoroMethyl)phenyl]squaraMide holds promise as a candidate for developing novel anticancer therapies.

The development of new therapeutic agents requires rigorous testing to assess their safety profile before clinical translation. Preclinical toxicology studies have been conducted on N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N′-[4-(trifluoroMethyl)phenyl]squaraMide to evaluate its potential side effects and metabolic fate. These studies have provided valuable information on the compound's toxicity profile and have helped identify potential areas for optimization to enhance safety.

Future research on N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N′-[4-(trifluoroMethyl)phenyl]squaraMide will likely focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By modifying specific parts of the molecule while maintaining its core scaffold, researchers can explore new derivatives with enhanced potency or selectivity against target proteins. Additionally, exploring novel delivery systems such as nanoparticles or prodrugs may improve the bioavailability and therapeutic efficacy of this compound.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the way new compounds are designed and evaluated. AI-driven platforms can predict molecular properties and optimize synthetic routes with unprecedented speed and accuracy. These technologies hold great promise for accelerating the development pipeline for compounds like N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N′-[4-(trifluoroMethyl)phenyl]squaraMide by identifying optimal lead structures and predicting their biological activity.

In conclusion, N-[(1R,2R)-2-(1-Piperidinyl)cyclohexyl]-N′-[4-(trifluoroMethyl)phenyIsquaraMide (CAS No. 1211565-08-0) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique structural features contribute to its distinct chemical properties and biological interactions, making it an attractive candidate for further research in drug discovery. With ongoing advancements in synthetic chemistry、computational modeling、and AI-driven drug development，this compound represents an exciting opportunity for developing novel therapeutics targeting various diseases.